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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B15556495 Get Quote

This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Quizalofop-ethyl-d3. The following

procedures are designed to ensure safe laboratory practices and minimize exposure risk.

Hazard and Toxicity Profile
Quizalofop-ethyl-d3 is a deuterated analog of Quizalofop-ethyl, a selective, post-emergence

herbicide. For safety and handling purposes, it should be treated as having the same

toxicological properties as its non-deuterated counterpart. It is harmful if swallowed, causes

skin and eye irritation, and is very toxic to aquatic life with long-lasting effects.[1][2] The liver is

a primary target organ in repeated-dose toxicity studies.[3]
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Metric Value Species Notes

Acute Oral LD50 1480 - 1670 mg/kg Rat
Slightly toxic by oral

exposure.[4][5][6]

Acute Dermal LD50 >5000 mg/kg Rabbit, Rat

Very low acute toxicity

via dermal exposure.

[5][6]

Acute Inhalation LC50 >5.8 mg/L (4-hour) Rat

Slightly to practically

nontoxic via

inhalation.[4]

Aquatic Toxicity LC50
0.46 - 2.8 mg/L (96-

hour)
Bluegill Sunfish

Highly to very highly

toxic to fish.[4][5]

Acceptable Daily

Intake (ADI)
0.01 mg/kg/day Human

The Australian ADI for

quizalofop-ethyl for a

human is 0.01

mg/kg/day, set for the

public for daily,

lifetime exposure.[1]

[2] This is based on a

No-Observed-

Adverse-Effect-Level

(NOAEL) of 1.25

mg/kg/day.[1][2]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is mandatory to minimize exposure and ensure a safe

laboratory environment.

Preparation and Engineering Controls
Ventilation: Always handle Quizalofop-ethyl-d3 in a well-ventilated area. A chemical fume

hood is required for all procedures involving open containers, weighing, or mixing.[7]
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Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

have been recently tested.[8]

Pre-Handling Check: Before starting, read the Safety Data Sheet (SDS) thoroughly. Ensure

all necessary Personal Protective Equipment (PPE) is available and in good condition.

Required Personal Protective Equipment (PPE)
The minimum required PPE must be worn at all times when handling the substance.[9]
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Body Part Protection Specification & Rationale

Hands Chemical-resistant gloves

Use unlined, elbow-length

nitrile or butyl rubber gloves.[9]

[10] Inspect gloves for any

signs of degradation or

puncture before use. Wash

hands thoroughly with soap

and water after removing

gloves.[10][11]

Eyes/Face Safety goggles or face shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[7][12]

A full-face shield should be

worn over goggles when there

is a significant risk of

splashing.[10]

Body Protective clothing

A lab coat is mandatory. For

larger quantities or tasks with a

high splash potential, wear

impervious or fire/flame-

resistant coveralls or a

chemical-resistant apron that

extends from the neck to at

least the knees.[8][9][10][12]

Respiratory Respirator (if required)

A NIOSH/MSHA approved

respirator is necessary if

exposure limits are exceeded,

if aerosols or dusts are

generated, or if irritation is

experienced.[12] Use a full-

face respirator in these

conditions.[7][12] Always wear

a respirator when cleaning up

large spills.
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Handling Procedures
Avoid Contact: Prevent all direct physical contact with the chemical.

Weighing & Transfer: Conduct all weighing and transferring operations within a chemical

fume hood or other ventilated enclosure to avoid the formation of dust and aerosols.[7]

General Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled,

stored, or used.[7][11] After handling, wash hands, arms, and face thoroughly with soap and

water before eating, drinking, or smoking.

Clothing: Remove any contaminated clothing immediately.[11][12] Wash contaminated PPE

separately from other laundry before reuse.[11]

Disposal Plan: Waste and Spill Management
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Disposal
Container Management: Do not reuse the product container.[8] Dispose of the contents and

container at an approved waste disposal facility in accordance with all local, state, and

federal regulations.[1][12][13]

Rinsing: Empty containers can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning where applicable.[7] Rinsate should be collected and disposed of as

hazardous waste.

Contaminated Materials: All absorbent materials, contaminated PPE, and other items that

have come into contact with Quizalofop-ethyl-d3 should be collected in a suitable, labeled,

and closed container for disposal.[7][12]

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the spill area. Keep people away from and

upwind of the spill.[7][12]
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Ventilate: Ensure the area is well-ventilated.

Control Ignition: Remove all sources of ignition (e.g., open flames, sparks). Use non-

sparking tools for cleanup.[7][12]

Containment: Prevent further leakage or spillage if it is safe to do so. Create a dike around

the spill to prevent it from entering drains or waterways.[11][14]

Cleanup:

Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth,

or vermiculite.[11][14]

Collection: Carefully shovel or sweep up the absorbed material and place it into a suitable,

closed, and labeled container for disposal.[7][14]

Decontamination: Scrub the spill area with a hard water detergent. Collect the cleaning liquid

with additional absorbent material and place it in the disposal container.[8]

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Emergency First Aid
Eye Contact: Immediately rinse with pure water for at least 15-20 minutes, removing contact

lenses if present.[12] Seek immediate medical attention.[12]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water.[7][12] Consult a doctor if irritation occurs.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7][12] Call a poison control

center or doctor immediately for treatment advice.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration.[7] Seek immediate medical attention.

Workflow for Chemical Spill Response
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Minor Spill Cleanup Steps

Chemical Spill Occurs

Assess Situation
(Size, Location, Hazard)

Major Spill?

Evacuate Area &
Alert EH&S

Yes

Trained to Handle?

No

Minor Spill Procedure

Yes

Secure Area &
Wait for EH&S

No

1. Don Full PPE

2. Contain Spill

3. Absorb with Inert Material

4. Collect Waste

5. Decontaminate Area

6. Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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